Cas no 959961-64-9 (methyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate)

• Product Name: methyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate
• CAS No: 959961-64-9
• MF: C₁₀H₈BrFO₂
• MW: 259.071725845337
• CID: 5528143
• PubChem ID: 68742092
• Update Time: 2025-06-14

methyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-BROMO-4-FLUOROPHENYL)-2-PROPENOIC ACID, METHYL ESTER
• methyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate

• Inchi： 1S/C10H8BrFO2/c1-14-10(13)5-3-7-2-4-9(12)8(11)6-7/h2-6H,1H3/b5-3+
• InChI Key： CRHGUYSSCRYBIO-HWKANZROSA-N
• SMILES： C(OC)(=O)/C=C/C1=CC=C(F)C(Br)=C1

Additional information on methyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate

Comprehensive Analysis of Methyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate (CAS No. 959961-64-9)

Methyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate (CAS No. 959961-64-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This α,β-unsaturated ester derivative features a bromo-fluorophenyl moiety, which enhances its reactivity and potential applications in cross-coupling reactions. The compound's unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

Recent trends in organic chemistry highlight the growing demand for halogenated aromatic compounds like methyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate. Researchers are increasingly exploring its role in palladium-catalyzed Suzuki-Miyaura couplings, a topic frequently searched in academic databases. The compound's electron-withdrawing groups (bromo and fluoro) improve its stability and selectivity in these reactions, aligning with the industry's shift toward green chemistry and atom-efficient syntheses.

From a commercial perspective, CAS No. 959961-64-9 is often queried alongside terms like "high-purity chemical intermediates" and "custom synthesis solutions." Suppliers emphasize its use in peptide mimetics and small-molecule drug discovery, addressing the pharmaceutical sector's need for structure-activity relationship (SAR) studies. Analytical techniques such as HPLC and NMR are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Environmental and regulatory considerations are also pivotal. The compound's low ecotoxicity profile (as per OECD guidelines) makes it a safer alternative to traditional aryl halides. This aligns with the broader market demand for sustainable chemicals, a topic dominating forums like ACS Green Chemistry Institute discussions. Furthermore, its stability under ambient storage conditions reduces logistical challenges, a key concern for global distributors.

In conclusion, methyl (2E)-3-(3-bromo-4-fluorophenyl)prop-2-enoate exemplifies the intersection of innovation and practicality in modern chemistry. Its versatility in medicinal chemistry, coupled with its alignment with green synthesis principles, positions it as a compound of enduring relevance. Future research may explore its applications in catalysis or material science, further expanding its industrial footprint.